Cas no 2248320-54-7 (1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride)

• Product Name: 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride
• CAS No: 2248320-54-7
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 6410675
• PubChem ID: 165720157
• Update Time: 2025-05-26

1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6498730
• 1-(aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride
• 2248320-54-7
• 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-4-2-6(4,3-7)5(8)9;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： IOIXRDTWYBMXMY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CN)CC1C)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride

Comprehensive Overview of 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride (CAS No. 2248320-54-7)

1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride (CAS No. 2248320-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane ring structure and carboxylic acid functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and medicinal chemistry applications.

The growing interest in cyclopropane derivatives like 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride stems from their potential to modulate biological pathways. Researchers are increasingly exploring its role in designing small-molecule inhibitors and peptide mimetics, addressing pressing healthcare challenges such as antimicrobial resistance and neurodegenerative diseases. With the rise of AI-driven drug discovery, this compound's structural features align with computational models predicting novel pharmacophores.

From a synthetic perspective, the methylcyclopropane core of CAS No. 2248320-54-7 offers steric constraints that influence molecular conformation—a critical factor in structure-activity relationship (SAR) studies. Recent publications highlight its utility in constructing constrained amino acids, which are pivotal for improving metabolic stability in peptide-based therapeutics. This aligns with industry trends favoring next-generation biologics with enhanced pharmacokinetic profiles.

Analytical characterization of 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity (>98%), a key requirement for regulatory compliance in GMP manufacturing. The compound’s stability under various pH conditions also makes it suitable for formulation development, particularly in oral dosage forms.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 2248320-54-7 using catalytic methods or biocatalysis reflect broader sustainability goals. Researchers are investigating flow chemistry approaches to reduce waste generation, responding to demands for eco-friendly synthetic routes. Such innovations position this compound as a case study in balancing efficiency with environmental responsibility.

Market analyses indicate rising demand for high-value building blocks like 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride, driven by expanding contract research organizations (CROs) and biotech startups. Its inclusion in commercial compound libraries underscores its relevance for high-throughput screening campaigns targeting undruggable proteins—a hot topic in precision medicine initiatives.

For researchers sourcing this material, specifications such as chiral purity and residual solvent levels are critical considerations. Reputable suppliers provide detailed certificates of analysis (CoA) and stability data, ensuring reproducibility in experimental workflows. Storage recommendations typically advise desiccated conditions at -20°C to maintain integrity over extended periods.

Looking ahead, the application of 1-(Aminomethyl)-2-methylcyclopropane-1-carboxylic acid hydrochloride in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represents an exciting frontier. Its structural motifs could enable selective targeting of disease-related proteins through innovative ligand design strategies—an area gaining traction in oncology research and rare disease therapeutics.